Cas no 43200-81-3 (6-(5-chloro-2-pyridyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one)

• Product Name: 6-(5-chloro-2-pyridyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one
• CAS No: 43200-81-3
• MF: C₁₁H₇ClN₄O₂
• MW: 262.651880502701
• MDL: MFCD02684321
• CID: 55669
• PubChem ID: 6451972
• Update Time: 2025-04-18

6-(5-chloro-2-pyridyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-(5-Chloropyridin-2-yl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-Chloro-2-pyridyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazin-5-one (Zopiclone Impurity)
• 6-(5-CHLORO-2-PYRIDYL)-6,7-DIHYDRO-7-HYDROXY-5H-PYRROLO[3,4-B]PYRAZIN-5-ONE
• 6-(5-Chloro-2-pyridyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazin-5-one (Zopiclone Impurity)
• 6-(5-chloropyrid-2yl) 5-hydroxy-7-oxo-5,6-dihydropyrrolo-[3,4-b]-pyrazine
• [Eszoplicone IMpurity B]
• 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazine-5-one
• 6-(5-Chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-pyrrolo-(3,4b) Pyrazime
• 6-(5-CHLOROPYRIDIN-2-YL)-5-HYDROXY-7-OXO-5,
• 6-(5-chloropyridin-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo-[3,4-b]-pyrazine
• 6-(5-Chloro-pyridin-2-yl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazin-5-one
• Intermediate for Zopiclone II
• Zopiclone interMediate II
• ZOPII
• (7RS)-6-(5-Chloropyridin-2-yl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-Chloro-2-pyridinyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-Chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo[3,4-b]pyrazine
• RP29307
• [ "" ]
• 6-(5-chloropyridin-2-yl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-chloropyridin-2-yl)-5-hydroxy-7-oxo-5,6-dihydroprolo(3,4b)pyrazine
• 6-(5-Chloro-2-pyridyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo(3,4-b)pyrazin-5-one
• 6-(5-chloro-pyridin-2-yl)-7-hydroxy-6,7-dihydro-pyrrolo[3,4-b]pyrazin-5-one
• FUUXOEKDNNWZTR-UHFFFAOYSA-N
• Eszopiclone Impurity B
• 6-(5-chloropyridin-2-yl)-5-hydroxy-7-oxo
• 6-(5-chloro-2-pyridyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one
• SY269175
• UNII-68396623QX
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-pyrrolo-[3,4-b]pyrazine
• 6-(5-chloro-2-pyridyl)-7-hydroxy-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazine-5-on
• 43200-81-3
• FT-0653539
• NS00057436
• 6-(5-chloro pyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo[3,4-b]pyrazine
• AC-260
• Zopiclone impurity B
• RP 29307
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo [3,4-b] pyrazine
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo-[3,4-b]pyrazine
• 6-(5-chloropyridin-2-yl)-5-hydroxy-7-oxo-5,6-dihydro pyrrolo-[3,4-b]-pyrazine
• 6-(5-Chloro-2-pyridyl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• ZOPICLONE ALCOHOL
• (7RS)-6-(5-CHLOROPYRIDIN-2-YL)-7-HYDROXY-6,7-DIHYDRO-5H-PYRROLO(3,4-B)PYRAZIN-5-ONE
• SCHEMBL1320897
• J-518036
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-pyrrolo-[3,4-b] pyrazine
• 6-(5-chloro-2-pyridyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo
• Q27264203
• 6-(5-chloropyridin-2-yl)-7-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyrazin-5-one
• 5H-PYRROLO(3,4-B)PYRAZIN-5-ONE, 6-(5-CHLORO-2-PYRIDINYL)-6,7-DIHYDRO-7-HYDROXY-
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo-[3,4-b] pyrazine
• DTXSID90866117
• GS-3250
• 6-(5-chloranylpyridin-2-yl)-7-oxidanyl-7H-pyrrolo[3,4-b]pyrazin-5-one
• (7RS)-6-(5-Chloropyridin-2-yl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one; Zopiclone Imp. B (EP); Zopiclone Impurity B
• ZOPICLONE ALCOHOL [USP IMPURITY]
• 68396623QX
• AKOS015856395
• EINECS 256-139-4
• 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine
• CS-0156767
• A826216
• 6-(5-chloro-2-pyridinyl]-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazine-5-one
• 6-(5-Chloro-2-pyridyl)-6,7-dihydro-7-hydroxy-5H-pyrrolo[3,4-b]pyrazin-5-one(Zopiclone Impurity)
• RP-29753, (RS)-
• 6-(5-chloro-2-pyridinyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one
• RP-29307
• ZOPICLONE IMPURITY B [EP IMPURITY]
• MFCD02684321
• Zopiclone Imp. B (EP): (7RS)-6-(5-Chloropyridin-2- yl)-7-hydroxy-6,7-dihydro-5H-pyrrolo-[3,4-b]pyrazin-5-one
• (7S)-6-(5-chloropyridin-2-yl)-7-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyrazin-5-one
• 6-(5-chloropyridin-2-yl)-7-hydroxy-6,7-dihydropyrrolo[3,4-b]pyrazin-5-one
• 876300-23-1
• DB-219657

• MDL： MFCD02684321
• Inchi： 1S/C11H7ClN4O2/c12-6-1-2-7(15-5-6)16-10(17)8-9(11(16)18)14-4-3-13-8/h1-5,10,17H
• InChI Key： FUUXOEKDNNWZTR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)N1C(C2C(C1O)=NC=CN=2)=O

Computed Properties

• Exact Mass: 262.02600
• Monoisotopic Mass: 262.025753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.1 g/cm3
• Melting Point: 240-242°C
• Boiling Point: 525.2±50.0 °C at 760 mmHg
• Flash Point: 271.5±30.1 °C
• Refractive Index: 1.719
• PSA: 79.21000
• LogP: 1.24130
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6-(5-chloro-2-pyridyl)-7-hydroxy-7H-pyrrolo[3,4-b]pyrazin-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Cyclopyrrolones